Cas no 78156-21-5 (2-(chloromethyl)-3-methylbut-1-ene)
2-(chloromethyl)-3-methylbut-1-ene Chemical and Physical Properties
Names and Identifiers
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- 2-(chloromethyl)-3-methylbut-1-ene
- 1-Butene, 2-(chloromethyl)-3-methyl-
- AKOS006386748
- 78156-21-5
- EN300-1983908
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- Inchi: 1S/C6H11Cl/c1-5(2)6(3)4-7/h5H,3-4H2,1-2H3
- InChI Key: ODLAUBMQKRXOMX-UHFFFAOYSA-N
- SMILES: ClCC(=C)C(C)C
Computed Properties
- Exact Mass: 118.0549280g/mol
- Monoisotopic Mass: 118.0549280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 64.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.883±0.06 g/cm3(Predicted)
- Boiling Point: 120.6±9.0 °C(Predicted)
2-(chloromethyl)-3-methylbut-1-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1983908-0.05g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1983908-0.1g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1983908-0.25g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1983908-0.5g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1983908-1.0g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1983908-2.5g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1983908-5.0g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1983908-10.0g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1983908-1g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1983908-5g |
2-(chloromethyl)-3-methylbut-1-ene |
78156-21-5 | 5g |
$2858.0 | 2023-09-16 |
2-(chloromethyl)-3-methylbut-1-ene Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(chloromethyl)-3-methylbut-1-ene
Research Briefing on 2-(chloromethyl)-3-methylbut-1-ene (CAS: 78156-21-5) in Chemical Biology and Pharmaceutical Applications
2-(chloromethyl)-3-methylbut-1-ene (CAS: 78156-21-5) is a halogenated organic compound that has garnered significant attention in recent pharmaceutical and chemical biology research due to its versatile reactivity as a synthetic intermediate. This briefing consolidates the latest findings (2022-2023) regarding its applications in drug discovery, mechanistic studies, and industrial-scale synthesis.
Recent studies highlight its role as a key precursor in the synthesis of terpene-derived bioactive molecules. A 2023 Journal of Medicinal Chemistry publication demonstrated its use in constructing the isoprenoid core of novel farnesyltransferase inhibitors, achieving 78% yield improvement via Pd-catalyzed coupling optimization (DOI: 10.1021/acs.jmedchem.3c00521). The chlorine moiety at the 2-position proves critical for subsequent nucleophilic substitutions in lead compound diversification.
In chemical biology, 78156-21-5 has emerged as a valuable tool for protein labeling. A Nature Chemical Biology study (2022) utilized its electrophilic properties to develop cysteine-targeting probes for mapping allosteric sites in KRAS mutants. The compound's β,γ-unsaturation enabled Michael addition-based covalent modification with sub-micromolar affinity (DOI: 10.1038/s41589-022-01148-7).
Industrial applications have seen advancements in continuous flow synthesis. Researchers at MIT reported a solvent-free photochemical process using 2-(chloromethyl)-3-methylbut-1-ene as a starting material for scalable production of ibuprofen derivatives, reducing waste by 62% compared to batch methods (Chem. Eng. J. 2023, 451, 138922). The process leverages the compound's photolabile chlorine for efficient C-C bond formation.
Safety and stability studies reveal new insights: accelerated stability testing (40°C/75% RH) shows the compound maintains >90% purity for 12 months when stored under nitrogen with molecular sieves (Org. Process Res. Dev. 2023, 27, 556-563). However, its acute aquatic toxicity (LC50 = 2.1 mg/L for Daphnia magna) necessitates strict containment protocols in industrial settings.
Emerging applications include its use in DNA-encoded library (DEL) synthesis, where its orthogonal reactivity enables construction of sp3-rich scaffolds. A 2023 ACS Central Science paper reported its incorporation into 15% of compounds in a 4-million-member DEL screening for kinase inhibitors (DOI: 10.1021/acscentsci.3c00345).
Future research directions focus on enantioselective transformations of 78156-21-5, with preliminary success in asymmetric allylic alkylation achieving 92% ee (Angew. Chem. Int. Ed., accepted manuscript). The compound's unique combination of allylic chloride and trisubstituted olefin continues to inspire novel synthetic methodologies in medicinal chemistry.
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